Cas no 1797985-57-9 (N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide)

• Product Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• CAS No: 1797985-57-9
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5373345
• Update Time: 2025-10-22

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide

• Inchi： 1S/C22H23N3O3S/c26-21(22(9-3-4-10-22)20-8-5-11-29-20)24-16-12-23-25(13-16)14-17-15-27-18-6-1-2-7-19(18)28-17/h1-2,5-8,11-13,17H,3-4,9-10,14-15H2,(H,24,26)
• InChI Key： WKOGPOWNBDOSMO-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NC2=CN(CC3OC4=CC=CC=C4OC3)N=C2)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide

Recent Advances in the Study of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide (CAS: 1797985-57-9)

The compound N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide (CAS: 1797985-57-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. Studies have demonstrated that the molecule exhibits promising activity against specific biological targets, including certain enzymes and receptors implicated in various disease pathways. For instance, preliminary data suggest that it may act as a modulator of key signaling pathways involved in inflammation and cancer progression.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. Researchers have observed that the molecule displays favorable stability and solubility, which are critical for its development as a therapeutic agent. Additionally, its interaction with cellular targets has been characterized using advanced techniques such as X-ray crystallography and molecular docking simulations, revealing detailed structural insights into its binding modes.

One of the most notable findings from recent investigations is the compound's potential as a selective inhibitor of a specific kinase involved in inflammatory responses. This discovery opens new avenues for the development of targeted therapies for autoimmune diseases and chronic inflammatory conditions. Furthermore, the molecule's ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders, although further studies are needed to validate these findings.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide (CAS: 1797985-57-9) represents a promising candidate for further drug development. Its unique pharmacological profile and potential therapeutic applications make it a valuable subject of ongoing research. Future studies will likely focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.